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Compound of Interest

2-(Hydroxymethyl)-2-methylpentyl
Compound Name:

carbamate
CAS No.: 1471-56-3
Cat. No.: B170035
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Critical Quality Attributes and Analytical Control
Strategies in Carbamate Therapeutics
Executive Summary

In the development and quality control of centrally acting muscle relaxants, specifically
Carisoprodol and its active metabolite Meprobamate, the isolation and quantification of
impurities are paramount for regulatory compliance (ICH Q3A/B). CAS 1471-56-3, chemically
known as Decarboxamide Meprobamate (or 2-hydroxymethyl-2-methylpentyl carbamate),
represents a critical process-related impurity and degradation product.[1]

This guide provides a comprehensive technical analysis of Decarboxamide Meprobamate.[1]
Unlike standard datasheets, this document focuses on the causality of its formation, the
challenges in its detection due to weak chromophores, and validated protocols for its control in
pharmaceutical matrices.

Chemical & Physical Profile
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Decarboxamide Meprobamate is the monocarbamate derivative of the diol precursor used to

synthesize Meprobamate. Structurally, it lacks one of the two carbamate groups found in

Meprobamate, leaving a free primary hydroxyl group. This structural difference significantly

alters its polarity and solubility compared to the Active Pharmaceutical Ingredient (API).

Table 1: Physicochemical Specifications

Property

Specification

Technical Insight

Common Name

Decarboxamide Meprobamate

Also known as Carisoprodol
Related Compound A (USP).

[1](2]

IUPAC Name

2-(hydroxymethyl)-2-

methylpentyl carbamate

Highlights the single

carbamate functionality.

Molecular Formula

CsH17NOs

Molecular Weight: 175.23
g/mol .[1][3]

Physical State

White Crystalline Solid

Melting Point: 52-56°C.

Solubility

Methanol, Chloroform, DMSO

Higher polarity than
Meprobamate due to the free -

OH group.

LogP

~0.7-1.0

Moderately lipophilic; elutes
earlier than Meprobamate in
Reverse Phase (RP) HPLC.

Chromophore

Weak / Negligible

Critical: Lacks conjugated 11-
systems. UV detection requires

low wavelengths (<210 nm).[2]

Mechanistic Origins: Synthesis & Degradation

Understanding the origin of CAS 1471-56-3 is essential for process optimization. It arises

through two distinct pathways: Incomplete Synthesis (Process Impurity) and Hydrolytic

Degradation (Stability Impurity).

The Synthetic Pathway (Process Impurity)
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Meprobamate is synthesized by carbamoylation of 2-methyl-2-propyl-1,3-propanediol.[4][5]

e Step 1: The diol reacts with phosgene and ammonia (or urethane) to form the
monocarbamate (Decarboxamide Meprobamate).

e Step 2: The monocarbamate reacts further to form the dicarbamate (Meprobamate).

o Control Point: If the reaction is terminated prematurely or stoichiometry is insufficient,
residual CAS 1471-56-3 remains in the final product.

The Degradation Pathway (Stability Impurity)

Under acidic or basic stress, the carbamate ester linkages in Carisoprodol and Meprobamate
are susceptible to hydrolysis.

o Carisoprodol Degradation: Hydrolysis of the isopropylcarbamate group yields Meprobamate,
which can further hydrolyze to Decarboxamide Meprobamate.

o Direct Hydrolysis: Loss of the carbamate group yields the parent diol.

Visualization: Formation & Degradation Pathways

The following diagram illustrates the kinetic relationship between the precursor diol, the
monocarbamate impurity (CAS 1471-56-3), and the APIs.
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Figure 1: Synthetic and degradation pathways linking CAS 1471-56-3 to Meprobamate and
Carisoprodol.

Analytical Methodologies

Detecting CAS 1471-56-3 is challenging due to its lack of a strong UV chromophore. Standard
UV detection at 254 nm is ineffective.

Method Selection Strategy

o HPLC-UV (Low Wavelength): Feasible at 200—210 nm but susceptible to baseline noise and
solvent interference.

» HPLC-RI (Refractive Index): Universal detection, ideal for high-concentration assays but
lacks sensitivity for trace impurity analysis (<0.1%).
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e LC-MS (Mass Spectrometry): The gold standard for trace quantification (sensitivity < 1 ppm).

Validated Protocol: RP-HPLC (USP Aligned)

This protocol is adapted for the separation of Carisoprodol, Meprobamate, and Decarboxamide
Meprobamate.

System Parameters:
e Column: C18 or C8 (e.g., Zorbax Eclipse XDB-C8), 250 mm x 4.6 mm, 5 um.[6]

o Why: C8 provides adequate retention without excessive tailing for the polar
monocarbamate.

» Mobile Phase:
o Solvent A: Water (Milli-Q)
o Solvent B: Acetonitrile[7]
o Mode: Isocratic (60:40 Water:ACN) or Gradient.
e Flow Rate: 1.0 mL/min.
o Detection: UV at 200 nm.[2]
e Temperature: 25°C - 30°C.
Procedure:

o Standard Preparation: Dissolve 10 mg of CAS 1471-56-3 Reference Standard in Methanol.
Dilute to 0.1 mg/mL with mobile phase.

o System Suitability: Inject the standard.
o Requirement: Tailing factor < 2.0; RSD < 2.0%.

e Retention Logic:
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o Decarboxamide Meprobamate: Elutes first (Most polar, free -OH).
o Meprobamate: Elutes second.

o Carisoprodol: Elutes last (Most lipophilic).

Analytical Decision Matrix

The following logic tree guides the selection of the analytical technique based on the required
limit of detection (LOD).

HPLC-RI
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Figure 2: Analytical method selection based on detection limits and sample matrix.

Pharmacological & Safety Context

While primarily an impurity, the biological activity of CAS 1471-56-3 is relevant for safety
assessments in New Drug Applications (NDA).

Structure-Activity Relationship (SAR)

* Meprobamate (Parent): Binds to GABA_A receptors, enhancing chloride ion influx
(sedative/anxiolytic).[8][9]

o Decarboxamide Meprobamate: The loss of one carbamate group significantly reduces its
affinity for the GABA_A receptor. It is generally considered to have significantly lower
potency than Meprobamate.
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» Toxicity: Acute toxicity is lower than the parent compound, but as a carbamate derivative, it
must be controlled to prevent cumulative toxicity or unknown off-target effects.

Regulatory Limits

o USP Limit: For Carisoprodol tablets, "Carisoprodol Related Compound A" is typically limited
to NMT (Not More Than) 0.5% - 1.0% depending on the specific monograph revision.

e ICH Q3B(R2): Impurities > 0.1% must be identified and qualified.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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